Cas no 22596-06-1 (1H-Benzotriazole, 1-b-D-ribofuranosyl-)

1H-Benzotriazole, 1-b-D-ribofuranosyl- structure
22596-06-1 structure
Product name:1H-Benzotriazole, 1-b-D-ribofuranosyl-
CAS No:22596-06-1
MF:C11H13N3O4
MW:251.2386
CID:272684
PubChem ID:275782

1H-Benzotriazole, 1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole, 1-b-D-ribofuranosyl-
    • NSC122817
    • 1H-Benzotriazole, 1-.beta.-D-ribofuranosyl-
    • 22596-06-1
    • 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)-5-(HYDROXYMETHYL)TETRAHYDRO-3,4-FURANDIOL
    • 2-(benzotriazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • DTXSID20298386
    • 1-pentofuranosyl-1h-benzotriazole
    • AKOS037480940
    • NSC-122817
    • Inchi: InChI=1S/C11H13N3O4/c15-5-8-9(16)10(17)11(18-8)14-7-4-2-1-3-6(7)12-13-14/h1-4,8-11,15-17H,5H2
    • InChI Key: FVOKDLHCFYDWMQ-UHFFFAOYSA-N
    • SMILES: OCC1OC(N2N=NC3=CC=CC=C23)C(O)C1O

Computed Properties

  • Exact Mass: 251.090606
  • Monoisotopic Mass: 251.090606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.75
  • Boiling Point: 574°C at 760 mmHg
  • Flash Point: 300.9°C
  • Refractive Index: 1.774
  • PSA: 100.63000
  • LogP: -0.95720

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